Cas no 1203227-32-0 (5-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine-1-carbonyl)-2,1,3-benzothiadiazole)

• Product Name: 5-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine-1-carbonyl)-2,1,3-benzothiadiazole
• CAS No: 1203227-32-0
• MF: C₂₁H₁₈FN₅OS₂
• MW: 439.528924465179
• CID: 6578117
• Update Time: 2025-05-19

5-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine-1-carbonyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine-1-carbonyl)-2,1,3-benzothiadiazole
• 2,1,3-benzothiadiazol-5-yl-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]methanone

• Inchi： 1S/C21H18FN5OS2/c22-16-4-1-14(2-5-16)19-13-29-20(23-19)12-26-7-9-27(10-8-26)21(28)15-3-6-17-18(11-15)25-30-24-17/h1-6,11,13H,7-10,12H2
• InChI Key： KKHSCGWGFKDSAR-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCN(CC2=NC(C3=CC=C(F)C=C3)=CS2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine-1-carbonyl)-2,1,3-benzothiadiazole

5-(4-{4-(4-Fluorophenyl)-1,3-Thiazol-2-ylmethyl}Piperazine-1-Carbonyl)-2,1,3-Benzothiadiazole: A Comprehensive Overview

The compound with CAS No. 1203227-32-0, known as 5-(4-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine-1-carbonyl)-2,1,3-benzothiadiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials. The benzothiadiazole core of the molecule is a key structural element that contributes to its electronic properties and stability.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. The presence of a thiazole ring in this compound suggests potential bioactivity, particularly in anti-inflammatory and antitumor applications. Additionally, the fluorophenyl group attached to the thiazole ring enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. This makes the compound a strong candidate for further exploration in pharmaceutical research.

The piperazine moiety in the structure plays a critical role in enhancing the molecule's solubility and bioavailability. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with biological targets. The combination of piperazine with the benzothiadiazole core creates a versatile platform for designing molecules with tailored properties.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight modern organic synthesis techniques. The synthesis begins with the preparation of the thiazole ring, followed by functionalization to introduce the fluorophenyl group. Subsequent coupling reactions are employed to link the thiazole derivative with the piperazine moiety and finally attach it to the benzothiadiazole core.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the benzothiadiazole core exhibits strong electron-withdrawing characteristics, which can influence the molecule's reactivity and stability. These findings are particularly relevant for applications in optoelectronic materials and sensors.

In terms of applications, this compound has shown promise as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Its ability to form stable π-conjugated systems makes it an attractive candidate for use in organic electronics. Furthermore, preliminary studies suggest that it may serve as a precursor for synthesizing novel coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The integration of multiple functional groups within this molecule opens up avenues for exploring its potential as a multifunctional material. For instance, the combination of thiazole, fluorophenyl, and benzothiadiazole moieties could lead to materials with tunable optical properties and enhanced mechanical strength.

Looking ahead, further research is needed to fully exploit the potential of this compound. Future studies could focus on optimizing its synthesis pathway to improve yield and scalability. Additionally, investigations into its biological activity using advanced screening techniques could provide valuable insights into its therapeutic potential.

In conclusion, CAS No. 1203227-32-0 represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset for researchers in chemistry, materials science, and pharmacology.